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Compound of Interest

Compound Name: [Bmpip][NTf2]

Cat. No.: B1631736

Document ID: IL-BPNT-TG-2025 Version: 1.0 Audience: Researchers, scientists, and drug
development professionals.

Executive Summary

This document provides a comprehensive technical overview of the ionic liquid 1-Butyl-1-
methylpiperidinium Bis(trifluoromethylsulfonyl)imide, commonly abbreviated as [Bmpip][NTf2].
This material is recognized for its favorable properties, including high thermal stability, a wide
electrochemical window, and utility as a solvent and electrolyte in various advanced
applications. This guide details its chemical structure, physicochemical properties, experimental
protocols for its synthesis and characterization, and logical workflows pertinent to its production
and analysis.

Chemical Identity and Structure

[Bmpip][NTf2] is an organic salt consisting of a discrete cation and anion. Its properties are a
composite of the characteristics of these two ions.

e Full Chemical Name: 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide[1]
e Common Synonyms: [Bmpip][NTf2], PP14TFSI[2]

« CAS Number: 623580-02-9[1][2]
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e Molecular Formula: C12H22FsN204S2[1][2]

» Molecular Weight: 436.43 g/mol [2]

The ionic liquid is composed of the 1-Butyl-1-methylpiperidinium ([Bmpip]*) cation and the
Bis(trifluoromethylsulfonyl)imide ([NTfz]~) anion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Charge Transport and Glassy Dynamics in Blends Based on 1-Butyl-3-
vinylbenzylimidazolium Bis(trifluoromethanesulfonyl)imide lonic Liquid and the
Corresponding Polymer [mdpi.com]

 To cite this document: BenchChem. [Technical Guide: 1-Butyl-1-methylpiperidinium
Bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2])]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1631736#bmpip-ntf2-ionic-liquid-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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